Cas no 2171629-27-7 (9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4,9-diazaspiro5.6dodecane)

• Product Name: 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4,9-diazaspiro5.6dodecane
• CAS No: 2171629-27-7
• MF: C₁₃H₂₁N₃OS
• MW: 267.390341520309
• CID: 5861963
• PubChem ID: 165723471
• Update Time: 2025-05-22

9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4,9-diazaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4,9-diazaspiro5.6dodecane
• 2171629-27-7
• EN300-1638516
• 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4,9-diazaspiro[5.6]dodecane

• Inchi： 1S/C13H21N3OS/c1-16-8-2-4-13(5-9-16)12(14-7-10-17-13)11-3-6-15-18-11/h3,6,12,14H,2,4-5,7-10H2,1H3
• InChI Key： HYCWDQVHFSRPBN-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C2(CCN(C)CCC2)OCCN1

Computed Properties

• Exact Mass: 267.14053348g/mol
• Monoisotopic Mass: 267.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.6Ų

Additional information on 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4,9-diazaspiro5.6dodecane

Comprehensive Overview of 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4,9-diazaspiro[5.6]dodecane (CAS No. 2171629-27-7)

In the rapidly evolving field of pharmaceutical and chemical research, 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4,9-diazaspiro[5.6]dodecane (CAS No. 2171629-27-7) has emerged as a compound of significant interest. This spirocyclic derivative, characterized by its unique 1,2-thiazole and diazaspiro structural motifs, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular architecture, which combines a thiazole ring with a spirocyclic framework, offering a versatile scaffold for medicinal chemistry.

The compound's CAS number 2171629-27-7 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4,9-diazaspiro[5.6]dodecane, highlights key functional groups, including the methyl substituent and the oxa-diazaspiro core. These features are often associated with enhanced bioavailability and metabolic stability, making the compound a promising candidate for targeting central nervous system (CNS) disorders and inflammatory pathways.

Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in this molecule. Platforms like AlphaFold and molecular docking simulations are being leveraged to predict its interactions with biological targets, such as G-protein-coupled receptors (GPCRs) or kinase enzymes. Such studies align with the growing demand for precision medicine and personalized therapeutics, topics frequently searched in scientific and medical communities.

From a synthetic chemistry perspective, the spiro[5.6]dodecane backbone of this compound presents intriguing challenges and opportunities. Its rigid three-dimensional structure may confer selectivity in binding to specific protein pockets, a property highly sought after in fragment-based drug design (FBDD). Moreover, the incorporation of a 1,2-thiazole moiety—a common pharmacophore in antimicrobial and anticancer agents—suggests potential cross-disciplinary applications.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring catalytic asymmetric synthesis methods to produce it with minimal waste, addressing the sustainability concerns prevalent in modern chemical manufacturing. This aligns with broader industry shifts toward ESG (Environmental, Social, and Governance) compliance, a hot topic in corporate and academic circles.

In summary, 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4,9-diazaspiro[5.6]dodecane represents a fascinating intersection of structural complexity, therapeutic potential, and synthetic innovation. As research progresses, its role in addressing unmet medical needs and advancing chemical biology will likely expand, solidifying its place in the lexicon of modern bioactive compounds.